Cas no 79932-64-2 (3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid)

• Product Name: 3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• CAS No: 79932-64-2
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• MDL: MFCD03011581
• CID: 1075368
• PubChem ID: 6484551
• Update Time: 2025-04-20

3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• 3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• 3-Methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-carbonsaeure
• AC1O5I4B
• BB_SC-9139
• BBL012298
• CTK6C3825
• AM804363
• 3-Methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylicacid
• 79932-64-2
• EN300-125353
• AS-54813
• W10251
• F2123-0002
• AKOS000303391
• MFCD03011581
• DTXSID60424460
• 3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• STK951637
• DB-357198
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylic acid, 3-methyl-5-oxo-
• ALBB-028072

• MDL： MFCD03011581
• Inchi： 1S/C8H6N2O3S/c1-4-3-14-8-9-2-5(7(12)13)6(11)10(4)8/h2-3H,1H3,(H,12,13)
• InChI Key： SLUJXUKOGZUFLT-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C(C(C(=O)O)=CN=C12)=O

Computed Properties

• Exact Mass: 210.00991323g/mol
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.3Ų

3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives